Cas no 1820572-08-4 (Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans-)

• Product Name: Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans-
• CAS No: 1820572-08-4
• MF: C₁₁H₁₅IN₂O
• MW: 318.154074907303
• MDL: MFCD29034510
• CID: 5152661
• PubChem ID: 86262183
• Update Time: 2025-05-24

Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans-

• MDL： MFCD29034510
• Inchi： 1S/C11H15IN2O/c12-8-1-6-11(14-7-8)15-10-4-2-9(13)3-5-10/h1,6-7,9-10H,2-5,13H2/t9-,10-
• InChI Key： NOMRIVQWKDPJSD-MGCOHNPYSA-N
• SMILES： [C@@H]1(N)CC[C@@H](OC2=NC=C(I)C=C2)CC1

Additional information on Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans-

Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans-

The compound Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans- (CAS No. 1820572-08-4) is a specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amino group and a substituted pyridine moiety. The presence of the iodine atom at the 5-position of the pyridine ring introduces specific electronic and steric properties that make this compound highly versatile in various chemical reactions and applications.

Recent studies have highlighted the potential of Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans- in drug discovery, particularly in the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for constructing complex molecular architectures, enabling the creation of novel pharmacophores with enhanced bioavailability and selectivity. The trans configuration of the molecule has been shown to play a critical role in determining its stability and reactivity under different reaction conditions.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling techniques. The use of advanced catalytic systems has significantly improved the yield and purity of the product. For instance, recent advancements in transition metal-catalyzed cross-coupling reactions have enabled more efficient syntheses of this compound, making it more accessible for large-scale applications.

The physical properties of Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans- are also noteworthy. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Additionally, its solubility in various solvents makes it suitable for use in both organic and aqueous reaction media.

From an analytical perspective, this compound has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and UV-vis (Ultraviolet-visible Spectroscopy). These studies have provided valuable insights into its electronic structure and conformational dynamics. For example, NMR analysis has revealed the distinct chemical shifts corresponding to the amino group and the pyridine ring, which are crucial for identifying impurities and ensuring product quality.

One of the most promising areas for Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans- is its application in medicinal chemistry. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis protocols, leading to the production of enantiomerically pure compounds with potential therapeutic applications. Furthermore, its iodine-containing moiety makes it an excellent substrate for radiochemical labeling studies, which are essential in diagnostic imaging and targeted therapy.

In conclusion, Cyclohexanamine, 4-[(5-iodo-2-pyridinyl)oxy]-, trans- (CAS No. 1820572-08-4) is a multifaceted organic compound with a wide range of applications across various scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.